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Compound of Interest

Compound Name:
Methyl 2-(4-

isobutylphenyl)propanoate

Cat. No.: B128712 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ibuprofen methyl ester, a significant

derivative of the widely used non-steroidal anti-inflammatory drug (NSAID), ibuprofen. This

document details its chemical identity, physicochemical properties, synthesis, and

spectroscopic characterization.

Chemical Identity
The International Union of Pure and Applied Chemistry (IUPAC) name for ibuprofen methyl

ester is methyl 2-[4-(2-methylpropyl)phenyl]propanoate.[1] It is also commonly referred to by

other names, as detailed in Table 1.

Table 1: Chemical Identifiers for Ibuprofen Methyl Ester
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Identifier Value

IUPAC Name
methyl 2-[4-(2-

methylpropyl)phenyl]propanoate[1]

Synonyms

Ibuprofen methyl derivative, Methyl 2-(4-

isobutylphenyl)propanoate, Motrin methyl

ester[1]

CAS Number 61566-34-5[1]

Molecular Formula C₁₄H₂₀O₂[1]

Molecular Weight 220.31 g/mol [2]

Chemical Structure

Physicochemical Properties
Ibuprofen methyl ester is a colorless oil at room temperature.[3] A summary of its key

physicochemical properties is presented in Table 2.

Table 2: Physicochemical Properties of Ibuprofen Methyl Ester
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Property Value

Physical State Liquid/Oil[2][3]

Boiling Point 100 °C (Predicted)[3]

Density 0.976 ± 0.06 g/cm³ (Predicted)[3]

Solubility
Slightly soluble in Chloroform and Ethyl

Acetate[3]

Synthesis of Ibuprofen Methyl Ester
Ibuprofen methyl ester is typically synthesized through the esterification of ibuprofen with

methanol, often in the presence of an acid catalyst.

Ibuprofen
(2-[4-(2-methylpropyl)phenyl]propanoic acid)

Methanol
(CH3OH)

Acid Catalyst
(e.g., H2SO4)

 Esterification 

Ibuprofen Methyl Ester
(methyl 2-[4-(2-methylpropyl)phenyl]propanoate)

Water
(H2O)

Click to download full resolution via product page

Caption: Synthesis of Ibuprofen Methyl Ester via Fischer Esterification.

The following is a representative experimental protocol for the synthesis of ibuprofen methyl

ester:

Materials:

Ibuprofen
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Anhydrous Methanol

Concentrated Sulfuric Acid

Methylene Chloride

Sodium Bicarbonate Solution (Saturated)

Anhydrous Magnesium Sulfate

Procedure:

Dissolve 50 mg of ibuprofen in 10 mL of anhydrous methanol in a round-bottom flask.[4]

Carefully add a few drops of concentrated sulfuric acid to the solution to act as a catalyst.[4]

The reaction mixture is then stirred at room temperature in a water bath shaker at 150 rpm

for 48 hours.[4]

After the reaction is complete, the mixture is extracted with methylene chloride.[4]

The organic layer is washed with a saturated sodium bicarbonate solution to neutralize the

acid catalyst, followed by a wash with brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure to yield the crude ibuprofen methyl ester.[4]

The crude product can be purified by column chromatography on silica gel.

Spectroscopic Characterization
The structure of ibuprofen methyl ester can be confirmed using various spectroscopic

techniques, primarily Infrared (IR) and Nuclear Magnetic Resonance (NMR) spectroscopy.

The IR spectrum of ibuprofen methyl ester shows characteristic absorption bands that confirm

the presence of the ester functional group and the disappearance of the carboxylic acid group

of ibuprofen.
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Table 3: Key IR Absorption Bands for Ibuprofen and Ibuprofen Methyl Ester

Functional Group Ibuprofen (cm⁻¹)
Ibuprofen Methyl Ester
(cm⁻¹)

O-H stretch (Carboxylic Acid) Broad, ~3300-2500 Absent

C=O stretch (Carboxylic Acid) ~1706[5] Absent

C=O stretch (Ester) Absent ~1735

C-O stretch (Ester) Absent ~1250-1150

¹H NMR spectroscopy is a powerful tool for the structural elucidation of ibuprofen methyl ester.

The key distinguishing feature is the appearance of a singlet corresponding to the methyl ester

protons.

Table 4: ¹H NMR Spectral Data for Ibuprofen Methyl Ester
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~3.6 Singlet 3H
-OCH₃ (Ester methyl

protons)

~7.2 Doublet 2H Aromatic protons

~7.1 Doublet 2H Aromatic protons

~3.7 Quartet 1H
Methine proton

adjacent to carbonyl

~2.4 Doublet 2H
Methylene protons of

isobutyl group

~1.8 Multiplet 1H
Methine proton of

isobutyl group

~1.5 Doublet 3H
Methyl protons

adjacent to methine

~0.9 Doublet 6H
Methyl protons of

isobutyl group

Note: The exact chemical shifts may vary slightly depending on the solvent used. A ¹H NMR

spectrum of the synthesized ibuprofen methyl ester should be in agreement with a reference

standard.[4]

Biological Activity
Ibuprofen methyl ester is considered a prodrug of ibuprofen. Prodrugs are inactive or less

active compounds that are converted into the active form in the body. The esterification of the

carboxylic acid group in ibuprofen can reduce gastrointestinal irritation, a common side effect of

NSAIDs.[6] In vivo, the ester is hydrolyzed to release the active ibuprofen. Studies have shown

that ibuprofen esters can exhibit significant analgesic and anti-inflammatory activities.[6]

Conclusion
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This technical guide has provided a detailed overview of ibuprofen methyl ester, from its

fundamental chemical properties to its synthesis and characterization. The information

presented is intended to be a valuable resource for professionals in the fields of chemical

research and drug development, facilitating further investigation and application of this

important ibuprofen derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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